Cas no 851078-92-7 (2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide
• CAS No: 851078-92-7
• MF: C₁₉H₁₈ClN₃OS
• MW: 371.883721828461
• CID: 5866580
• PubChem ID: 4150141
• Update Time: 2025-11-06

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide
• Acetamide, 2-[[1-(3-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(3,5-dimethylphenyl)-
• 2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide
• 851078-92-7
• 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3,5-dimethylphenyl)acetamide
• F0599-0444
• AKOS002046337
• 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C19H18ClN3OS/c1-13-8-14(2)10-16(9-13)22-18(24)12-25-19-21-6-7-23(19)17-5-3-4-15(20)11-17/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： QLVGWPQBNYMRAV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C=CN=1

Computed Properties

• Exact Mass: 371.086
• Monoisotopic Mass: 371.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 13.25±0.70(Predicted)

Additional information on 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

Comprehensive Analysis of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide (CAS No. 851078-92-7)

In the realm of organic chemistry and pharmaceutical research, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide (CAS No. 851078-92-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its imidazole and acetamide functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular structure, featuring a 3-chlorophenyl and 3,5-dimethylphenyl moiety, suggests promising interactions in biological systems, making it a candidate for further investigation in drug discovery and material science.

The synthesis of CAS No. 851078-92-7 involves multi-step organic reactions, often leveraging imidazole-thiol derivatives as intermediates. Researchers have highlighted its potential as a building block for heterocyclic compounds, which are pivotal in designing pharmaceutical agents targeting various diseases. Given the rising demand for small-molecule therapeutics, this compound aligns with current trends in precision medicine and targeted drug delivery. Its sulfanylacetamide backbone also opens avenues for covalent inhibitor development, a hot topic in cancer research and enzyme modulation.

From an industrial perspective, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide is often discussed in the context of high-throughput screening (HTS) libraries. Its drug-like properties, such as moderate lipophilicity and molecular weight, make it a valuable candidate for lead optimization. Moreover, the compound's chlorophenyl and dimethylphenyl groups contribute to its stability, a critical factor for formulation development. These attributes are particularly relevant in the era of AI-driven drug discovery, where computational models prioritize compounds with balanced ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

Environmental and regulatory considerations for CAS No. 851078-92-7 are also noteworthy. While not classified as hazardous, its chlorinated aromatic components necessitate careful handling to minimize ecological impact. This aligns with the growing emphasis on green chemistry and sustainable synthesis practices. Researchers are increasingly exploring catalytic methods and solvent-free reactions to produce such compounds, addressing concerns about chemical waste and energy consumption.

In summary, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide represents a versatile scaffold with broad implications for medicinal chemistry and material science. Its structural features and synthetic adaptability position it as a key player in advancing next-generation therapeutics and functional materials. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to innovations in life sciences and beyond.